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Compound of Interest

Compound Name: N-Biotinyl-4-aminobutanoic acid

Cat. No.: B3131880 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of N-Biotinyl-4-aminobutanoic acid (CAS

Number: 35924-87-9), fostering a culture of safety and environmental responsibility.

Disposal and Handling Precautions
N-Biotinyl-4-aminobutanoic acid should be handled in a well-ventilated area while wearing

appropriate personal protective equipment (PPE), including chemical-impermeable gloves, and

tightly fitting safety goggles.[1] Avoid the formation of dust and aerosols.[1] In case of a spill,

prevent the chemical from entering drains and collect the material promptly for disposal in

accordance with local, state, and federal regulations.[1]

Quantitative Disposal Data
While specific quantitative limits for the disposal of N-Biotinyl-4-aminobutanoic acid are not

readily available in the provided documentation, the following table summarizes the key

disposal and safety parameters.
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Parameter Guideline Source

Primary Disposal Method

Licensed chemical destruction

plant or controlled incineration

with flue gas scrubbing.

[1]

Sewer System Discharge Prohibited. [1]

Container Disposal

Containers can be triple-rinsed

(or equivalent) and offered for

recycling or reconditioning.

Alternatively, puncture the

packaging to render it

unusable and dispose of it in a

sanitary landfill. Combustible

packaging may be incinerated

under controlled conditions

with flue gas scrubbing.

[1]

Personal Protective Equipment

(PPE)

Tightly fitting safety goggles,

chemical impermeable gloves,

and fire/flame resistant and

impervious clothing. A full-face

respirator should be used if

exposure limits are exceeded

or irritation is experienced.

[1]

Step-by-Step Disposal Protocol
The following workflow outlines the procedural steps for the safe disposal of N-Biotinyl-4-
aminobutanoic acid.
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Preparation

Disposal Path

Container Management

Start: Disposal Required

Wear Appropriate PPE:
- Safety Goggles

- Impermeable Gloves
- Protective Clothing

1.

Collect Waste in a
Suitable, Closed Container

2.

Select Disposal Method

3.

Controlled Incineration
with Flue Gas Scrubbing

Option A

Licensed Chemical
Destruction Plant

Option B

Discharge to Sewer

Option C

Triple-Rinse Container

4. 4.

Prohibited

Recycle or Recondition

5a.

Puncture and Dispose
in Sanitary Landfill

5b.

Click to download full resolution via product page

Disposal workflow for N-Biotinyl-4-aminobutanoic acid.
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Emergency Procedures
In the event of accidental exposure, follow these first aid measures immediately:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim

is not breathing, provide artificial respiration and seek immediate medical attention. Do not

use mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Consult a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

By adhering to these procedures, laboratories can ensure the safe handling and disposal of N-
Biotinyl-4-aminobutanoic acid, protecting both personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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